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For Researchers, Scientists, and Drug Development Professionals

Abstract
CAY10526 is a potent and selective inhibitor of microsomal prostaglandin E synthase-1

(mPGES-1), a key enzyme in the production of prostaglandin E2 (PGE2).[1][2] By selectively

targeting mPGES-1, CAY10526 effectively reduces PGE2 levels without impacting the

cyclooxygenase-2 (COX-2) enzyme.[1][2] These characteristics make it a valuable tool for

investigating the role of the mPGES-1/PGE2 pathway in various physiological and pathological

processes, including inflammation and cancer. This document provides detailed information on

the solubility of CAY10526 in Dimethyl Sulfoxide (DMSO), protocols for its use in common

laboratory applications, and an overview of its mechanism of action.

Solubility in DMSO
CAY10526 exhibits good solubility in DMSO, facilitating the preparation of stock solutions for in

vitro and in vivo studies. For optimal dissolution, sonication or warming may be beneficial.
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Solvent Solubility
Molar
Concentration (at
specified mg/mL)

Notes

DMSO 16 mg/mL[3] 51.42 mM[3]
Sonication is

recommended.[3]

DMSO 30 mg/mL[1][4] 96.41 mM -

DMSO 66.67 mg/mL 214.27 mM

Requires

ultrasonication,

warming, and heating

to 60°C.[5]

Molecular Weight of CAY10526: 311.1 g/mol [1]

Mechanism of Action
CAY10526 selectively inhibits the mPGES-1 enzyme, which is responsible for the conversion of

PGH2 to PGE2. This leads to a reduction in PGE2 production, a key mediator of inflammation

and cell proliferation. The inhibitory action of CAY10526 has been shown to impact several

downstream signaling pathways.
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Caption: CAY10526 inhibits mPGES-1, blocking PGE2 production and downstream signaling.
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CAY10526 in DMSO, a

common starting concentration for in vitro experiments.

Start 1. Weigh 3.11 mg
of CAY10526

2. Add 1 mL of
anhydrous DMSO 3. Vortex thoroughly 4. Sonicate if necessary

for complete dissolution
5. Aliquot into smaller

volumes 6. Store at -20°C or -80°C End

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM CAY10526 stock solution in DMSO.

Materials:

CAY10526 (powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Calibrated balance

Pipettes and sterile tips

Vortex mixer

Sonicator (optional)

Procedure:

Weighing: Carefully weigh 3.11 mg of CAY10526 powder and transfer it to a microcentrifuge

tube.

Dissolving: Add 1 mL of anhydrous DMSO to the tube containing the CAY10526 powder.

Mixing: Vortex the tube thoroughly for several minutes to facilitate dissolution.
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Sonication (if required): If the compound does not fully dissolve, sonicate the tube in a water

bath for 5-10 minutes. Gentle warming to 37°C can also aid dissolution.

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).[2]

In Vitro Cell-Based Assay: Inhibition of PGE2 Production
This protocol outlines a general method to assess the inhibitory effect of CAY10526 on PGE2

production in cultured cells, such as RAW 264.7 macrophages.

Materials:

RAW 264.7 cells (or other suitable cell line)

Complete cell culture medium

Lipopolysaccharide (LPS)

CAY10526 stock solution (10 mM in DMSO)

Phosphate-Buffered Saline (PBS)

PGE2 ELISA kit

96-well cell culture plates

Procedure:

Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well and

allow them to adhere overnight.

Pre-treatment: The next day, replace the medium with fresh medium containing various

concentrations of CAY10526 (e.g., 0.1, 1, 10, 50 µM). Include a vehicle control (DMSO only).

Incubate for 1-2 hours.
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Stimulation: Add LPS to a final concentration of 1 µg/mL to all wells except for the negative

control.

Incubation: Incubate the plate for 24 hours at 37°C in a CO2 incubator.

Supernatant Collection: After incubation, centrifuge the plate and carefully collect the cell

culture supernatant.

PGE2 Measurement: Measure the concentration of PGE2 in the supernatant using a

commercial PGE2 ELISA kit, following the manufacturer's instructions.

Data Analysis: Calculate the IC50 value of CAY10526 for PGE2 inhibition. The reported IC50

for CAY10526 in LPS-stimulated RAW 264.7 cells is 1.8 µM.[1][3]

Quantitative Data
The following table summarizes the reported IC50 values for CAY10526 in various cell lines

and experimental conditions.

Cell Line Assay IC50 Value Reference

RAW 264.7
PGE2 Production

Inhibition
1.8 µM [1][3]

Melanoma Cell Lines Cell Viability <5 µM

T-cell Acute

Lymphoblastic

Leukemia (T-ALL)

PGE2 Synthesis

Reduction
16.7 µM (at 24h) [6]

Hut78 (T-cell

lymphoma)
Cell Viability 27.64 µM (at 24h) [7]

In Vivo Applications
CAY10526 has been utilized in preclinical animal models to investigate its anti-tumor and anti-

inflammatory effects. For in vivo studies, CAY10526 can be administered via intraperitoneal

(i.p.) injection. A reported dosage in a mouse model of lung metastasis was 5 mg/kg daily for 7

days.[8][9]
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Troubleshooting
Precipitation in Media: If precipitation is observed when diluting the DMSO stock solution in

aqueous media, try using a lower final concentration of DMSO (typically ≤ 0.5%). Preparing

an intermediate dilution in a serum-containing medium before adding to the final culture can

also be beneficial.

Low Potency: Ensure the stock solution has been stored correctly and has not undergone

multiple freeze-thaw cycles. Verify the final concentration of CAY10526 in the assay.

Cell Toxicity: At higher concentrations, CAY10526 can induce apoptosis.[6] It is important to

determine the optimal non-toxic working concentration for your specific cell line and

experimental duration through a dose-response curve.

Safety Precautions
CAY10526 is for research use only and not for human or veterinary use.[1] Standard laboratory

safety practices should be followed when handling this compound. Wear appropriate personal

protective equipment (PPE), including gloves, lab coat, and safety glasses. Handle the powder

in a well-ventilated area or a chemical fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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